4-thiophen-2-yl-N-(thiophen-2-ylmethyl)oxane-4-carboxamide

• IUPAC Name: 4-thiophen-2-yl-N-(thiophen-2-ylmethyl)oxane-4-carboxamide
• InChI: InChI=1S/C15H17NO2S2/c17-14(16-11-12-3-1-9-19-12)15(5-7-18-8-6-15)13-4-2-10-20-13/h1-4,9-10H,5-8,11H2,(H,16,17)
• InChI Key: GFTYOVZZBAVDCW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CS2)C(=O)NCC3=CC=CS3
• Molecular Formula: C15H17NO2S2
• Molecular Weight: 307.4 g/mol

Description

4-thiophen-2-yl-N-(thiophen-2-ylmethyl)oxane-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Activity

One significant area of application for thiophene derivatives is in the synthesis of compounds with potential biological activities. Thiophene derivatives have been synthesized and evaluated for their antinociceptive, anticancer, and antimicrobial activities. For instance, N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides showed antinociceptive activity, indicating their potential in pain management (Shipilovskikh et al., 2020). Similarly, new 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide derivatives demonstrated inhibitory activity against several cancer cell lines, showcasing their anticancer potential (Atta & Abdel‐Latif, 2021). Furthermore, the synthesis of 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides revealed compounds with antimicrobial properties, highlighting their potential in combating microbial infections (Talupur et al., 2021).

Material Science and Corrosion Inhibition

Thiophene derivatives also find applications in material science, particularly as corrosion inhibitors. A novel thiophene Schiff base was reported to be an efficient corrosion inhibitor for mild steel in acidic conditions, demonstrating the potential of thiophene derivatives in protecting metals against corrosion (Tezcan et al., 2018). This application is crucial for extending the life span of metal structures and components in various industrial sectors.

Structural and Chemical Analysis

Moreover, thiophene derivatives have been characterized to understand their molecular structure and bonding, which is essential for tailoring compounds for specific applications. For example, the study on N-(thiophen-2-ylmethyl)thiophene-2-carboxamide involved detailed X-ray diffraction, spectroscopic techniques, and elemental analyses to explore its chemical activity and antimicrobial potential (Cakmak et al., 2022).

Nonlinear Optical Properties

Additionally, thiophene derivatives have been explored for their nonlinear optical properties, which are important for optical limiting and photonic devices. Donor-acceptor substituted thiophene dyes, for instance, demonstrated enhanced nonlinear optical limiting, making them suitable for applications in optical communications and devices aiming to protect human eyes and optical sensors from intense light sources (Anandan et al., 2018).